Ibuprofen-13C6
Ibuprofen-13C6
Brand Name:
Vulcanchem
CAS No.:
1216459-54-9
VCID:
VC0024053
InChI:
InChI=1S/C13H18O2/c1-9(2)8-11-4-6-12(7-5-11)10(3)13(14)15/h4-7,9-10H,8H2,1-3H3,(H,14,15)/i4+1,5+1,6+1,7+1,11+1,12+1
SMILES:
CC(C)CC1=CC=C(C=C1)C(C)C(=O)O
Molecular Formula:
C13H18O2
Molecular Weight:
212.239
Ibuprofen-13C6
CAS No.: 1216459-54-9
Cat. No.: VC0024053
Molecular Formula: C13H18O2
Molecular Weight: 212.239
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1216459-54-9 |
|---|---|
| Molecular Formula | C13H18O2 |
| Molecular Weight | 212.239 |
| IUPAC Name | 2-[4-(2-methylpropyl)(1,2,3,4,5,6-13C6)cyclohexa-1,3,5-trien-1-yl]propanoic acid |
| Standard InChI | InChI=1S/C13H18O2/c1-9(2)8-11-4-6-12(7-5-11)10(3)13(14)15/h4-7,9-10H,8H2,1-3H3,(H,14,15)/i4+1,5+1,6+1,7+1,11+1,12+1 |
| Standard InChI Key | HEFNNWSXXWATRW-HNHUTNRMSA-N |
| SMILES | CC(C)CC1=CC=C(C=C1)C(C)C(=O)O |
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